Cas no 2229081-53-0 (tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate
• CAS No: 2229081-53-0
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5798195
• PubChem ID: 165969250
• Update Time: 2025-10-21

tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate
• EN300-1876987
• 2229081-53-0

• Inchi： 1S/C12H17NO2S/c1-8-5-6-9(16)7-10(8)13-11(14)15-12(2,3)4/h5-7,16H,1-4H3,(H,13,14)
• InChI Key： JMBIELBRIAPLQY-UHFFFAOYSA-N
• SMILES： SC1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate

Introduction to Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate (CAS No. 2229081-53-0)

Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate, a compound with the chemical formula C₁₂H₁₅NO₂S, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound is characterized by its tert-butyl group and its aromatic ring system substituted with a methyl group and a sulfanyl moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various biologically active molecules.

The CAS number 2229081-53-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. The structural features of Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate contribute to its potential applications in drug development, particularly in the synthesis of carbamate-based drugs that have shown promise in treating neurological and inflammatory disorders.

In recent years, there has been growing interest in carbamate derivatives due to their favorable pharmacokinetic properties and reduced toxicity compared to traditional pharmaceuticals. The N-(2-methyl-5-sulfanylphenyl)carbamate moiety is particularly noteworthy, as it can enhance the solubility and bioavailability of drug molecules, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The tert-butyl group provides a stable handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The agrochemical industry has also explored the potential of Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate as a building block for pesticides and herbicides. Its structural motifs are found in several commercially available agrochemicals that exhibit high efficacy against pests while maintaining environmental safety. This dual utility underscores the importance of this compound in both pharmaceutical and agricultural research.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate. These improvements have not only reduced costs but also enhanced the quality of the final product, making it more accessible for industrial applications. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been particularly effective in optimizing the synthesis pathway.

The biological activity of Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate has been extensively studied in preclinical models. Initial findings suggest that it may have potential therapeutic effects in conditions such as Alzheimer's disease and rheumatoid arthritis. The sulfanyl group plays a crucial role in modulating enzyme activity, which could lead to novel treatment strategies for these debilitating diseases.

In conclusion, Tert-butyl N-(2-methyl-5-sulfanylphenyl)carbamate (CAS No. 2229081-53-0) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its potential applications span across various therapeutic areas. As research continues to uncover new uses for this compound, its importance in advancing scientific discovery is undeniable.